Cas no 946326-52-9 (4-ethyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide)

• Product Name: 4-ethyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide
• CAS No: 946326-52-9
• MF: C₁₈H₂₈N₂O
• MW: 288.427724838257
• CID: 5799223
• Update Time: 2025-07-23

4-ethyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzamide
• 4-ethyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide

• Inchi： 1S/C18H28N2O/c1-4-15-5-7-17(8-6-15)18(21)19-13-16-9-11-20(12-10-16)14(2)3/h5-8,14,16H,4,9-13H2,1-3H3,(H,19,21)
• InChI Key： NDQODCKCWPSPQO-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C)C)CC1)(=O)C1=CC=C(CC)C=C1

Additional information on 4-ethyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide

4-Ethyl-N-{1-(Propan-2-Yl)Piperidin-4-Ylmethyl}Benzamide: A Comprehensive Overview

The compound 4-Ethyl-N-{1-(Propan-2-Yl)Piperidin-4-Ylmethyl}Benzamide, identified by the CAS Registry Number CAS No. 946326-52-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their role in drug development, particularly in the design of bioactive molecules with specific therapeutic properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also ensure higher purity levels, which are critical for its application in research and development settings.

The structural complexity of 4-Ethyl-N-{1-(Propan-2-Yl)Piperidin-4-Ylmethyl}Benzamide lies in its unique combination of functional groups. The benzamide moiety serves as a versatile platform for further chemical modifications, while the piperidine ring introduces rigidity and potential sites for hydrogen bonding. This dual functionality makes the compound an attractive candidate for exploring its interactions with biological targets, such as enzymes and receptors.

Emerging research has highlighted the potential of this compound in the field of medicinal chemistry. Studies conducted in vitro have demonstrated its ability to modulate key enzymatic activities, suggesting its role as a lead compound in drug discovery programs. Additionally, computational modeling techniques, including molecular docking and dynamics simulations, have provided insights into its binding affinities and selectivity profiles against various protein targets.

In terms of applications, CAS No. 946326-52-9 has shown promise in the development of bioactive agents targeting neurodegenerative diseases. Its structural features allow for interactions with proteins implicated in these conditions, such as amyloid-beta peptides and tau proteins. Furthermore, ongoing research is exploring its potential as a modulator of ion channels, which could have implications in treating cardiovascular and neurological disorders.

The synthesis of this compound involves a multi-step process that begins with the preparation of intermediate benzamides followed by coupling reactions to introduce the piperidine moiety. Optimization of reaction conditions has been crucial in achieving high yields and maintaining product quality. Researchers have also explored alternative synthetic pathways to enhance scalability, making it more feasible for large-scale production if required.

From an analytical standpoint, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and LCMS (Liquid Chromatography-Mass Spectrometry) have been instrumental in confirming the identity and purity of this compound. These analytical methods provide detailed insights into its molecular structure and help ensure consistency across different batches.

In conclusion, 4-Ethyl-N-{1-(Propan-2-Yl)Piperidin-4-Ylmethyl}Benzamide represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool for researchers across various scientific disciplines. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing therapeutic interventions for complex diseases.